Cas no 893740-53-9 (5-(4-(Methylsulfonyl)phenyl)nicotinic acid)

• Product Name: 5-(4-(Methylsulfonyl)phenyl)nicotinic acid
• CAS No: 893740-53-9
• MF: C₁₃H₁₁NO₄S
• MW: 277.295742273331
• MDL: MFCD06802759
• CID: 1024870
• PubChem ID: 20100232
• Update Time: 2025-04-20

5-(4-(Methylsulfonyl)phenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-(Methylsulfonyl)phenyl)nicotinic acid
• 5-(4-METHANESULFONYLPHENYL)-NICOTINIC ACID
• Z1741969596
• 5-(4-(Methylsulfonyl)phenyl)nicotinicacid
• A861203
• BS-23894
• 5-(4-Methylsulfonylphenyl)nicotinic acid
• 5-(4-METHANESULFONYLPHENYL)PYRIDINE-3-CARBOXYLIC ACID
• 5-(4-methylsulfonylphenyl)pyridine-3-carboxylic acid
• BB 0223911
• DTXSID50602518
• 893740-53-9
• MFCD06802759
• 5-[4-(Methylsulfonyl)phenyl]nicotinic acid
• 5-[4-(Methanesulfonyl)phenyl]pyridine-3-carboxylic acid
• AKOS004118735

• MDL： MFCD06802759
• Inchi： 1S/C13H11NO4S/c1-19(17,18)12-4-2-9(3-5-12)10-6-11(13(15)16)8-14-7-10/h2-8H,1H3,(H,15,16)
• InChI Key： YOCRSNWIZIKZCZ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1C=NC=C(C(=O)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 277.04087901g/mol
• Monoisotopic Mass: 277.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 92.7Ų